Cas no 3846-07-9 (dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate)

dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate structure
3846-07-9 structure
Product Name:dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate
CAS No:3846-07-9
MF:C14H18O4
MW:250.290324687958
CID:923519
PubChem ID:318398
Update Time:2025-04-19

dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate
    • Naphthalene-4a,8a-dicarboxylic acid, 1,4,4a,5,8,8a-hexahydro-, dimethyl ester; Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate; cis-1,4,5,8-tetrahydro-naphthalene-dicarboxylic acid-(4a.8a)-dimethyl ester; cis-1,4,5,8-Tetrahydro-naphthalin-dicarbonsaeure-(4a.8a)-dimethylester; 9,10-Bis-methoxycarbonyl-1,4,5,8-tetrahydronaphthalin; AC1L7Y0J; dimethyl 1,4,4a,5,8,8a-hexahydronaphhtalene-cis-4a,8a-dicarboxylate; 4a,8a-dimethyl 1,4
    • DS-010804
    • NSC254933
    • Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate
    • AKOS024321693
    • Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate #
    • FGWPFPADKFVDRT-UHFFFAOYSA-N
    • 3846-07-9
    • NSC-254933
    • DTXSID60312439
    • Naphthalene-4a,8a-dicarboxylic acid, 1,4,4a,5,8,8a-hexahydro-, dimethyl ester
    • Inchi: 1S/C14H18O4/c1-17-11(15)13-7-3-5-9-14(13,12(16)18-2)10-6-4-8-13/h3-6H,7-10H2,1-2H3
    • InChI Key: FGWPFPADKFVDRT-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC=CCC1(C(=O)OC)CC=CC2)=O

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.